2-Isopropenyl-5-methyl-4-hexen-1-yl methanesulfonate

• Molecular Formula: C11H20O3S
• Molecular Weight: 232.34 g/mol
• IUPAC Name: (5-methyl-2-prop-1-en-2-ylhex-4-enyl) methanesulfonate
• InChI: InChI=1S/C11H20O3S/c1-9(2)6-7-11(10(3)4)8-14-15(5,12)13/h6,11H,3,7-8H2,1-2,4-5H3
• InChI Key: RWJPUYBXEUWGPU-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC(COS(=O)(=O)C)C(=C)C)C

Description

2-Isopropenyl-5-methyl-4-hexen-1-yl methanesulfonate is a useful research compound. Its molecular formula is C11H20O3S and its molecular weight is 232.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Isopropenyl-5-methyl-4-hexen-1-ol (154.25 g, 1.00 mol), toluene (775.6 g) and triethylamine (122.5 g, 1.21 mol) were charged in a four-neck flask (inner volume 2 L) equipped with a thermometer, a stirrer and a dropping funnel, and the mixture was cooled to 5° C. Then, methanesulfonyl chloride (137.5 g, 1.20 mol) was added dropwise to this mixture over 30 min. After the completion of the dropwise addition, the reaction mixture was further stirred at 25° C. for 1 hr. Water (462.4 g) was added to the obtained reaction mixture, the mixture was stirred for 15 min, and the organic layer was separated. The obtained organic layer was washed with 5 mass % aqueous solution of sodium hydrogencarbonate (488.0 g) and water (464.1 g) and concentrated to give 2-isopropenyl-5-methyl-4-hexen-1-yl methanesulfonate (237.73 g, 0.972 mol, yield 97.2%, purity 95%). The result of 1H-NMR measurement of 2-isopropenyl-5-methyl-4-hexen-1-yl methanesulfonate is shown below. The present compound is a novel substance.

Synthesis routes and methods II

Procedure details